Cas no 1494993-01-9 (Piperazine, 2-methyl-1-(4-methylcyclohexyl)-)

• Product Name: Piperazine, 2-methyl-1-(4-methylcyclohexyl)-
• CAS No: 1494993-01-9
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 5272890
• Update Time: 2025-06-14

Piperazine, 2-methyl-1-(4-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 2-methyl-1-(4-methylcyclohexyl)-
• 2-Methyl-1-(4-methylcyclohexyl)piperazine

• Inchi： 1S/C12H24N2/c1-10-3-5-12(6-4-10)14-8-7-13-9-11(14)2/h10-13H,3-9H2,1-2H3
• InChI Key： BLMWAAVREUXRLC-UHFFFAOYSA-N
• SMILES： N1(C2CCC(C)CC2)CCNCC1C

Additional information on Piperazine, 2-methyl-1-(4-methylcyclohexyl)-

Recent Advances in the Study of Piperazine, 2-methyl-1-(4-methylcyclohexyl)- (CAS: 1494993-01-9): A Comprehensive Research Brief

The compound Piperazine, 2-methyl-1-(4-methylcyclohexyl)- (CAS: 1494993-01-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative is being investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and as a building block for novel drug candidates. Recent studies have focused on its unique structural features, which combine a piperazine core with methylcyclohexyl substitutions, offering interesting pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and characterization of this compound, highlighting its improved stability compared to simpler piperazine derivatives. The research team employed advanced NMR techniques and X-ray crystallography to confirm the compound's stereochemistry, which appears to play a crucial role in its biological activity. Molecular docking studies suggested potential interactions with various neurotransmitter receptors, particularly those in the dopaminergic and serotonergic systems.

In pharmacological evaluations, Piperazine, 2-methyl-1-(4-methylcyclohexyl)- demonstrated promising results in preclinical models of depression and anxiety. A recent patent application (WO2023056789) describes its use as a key intermediate in the synthesis of novel antidepressants with reduced side-effect profiles. The compound's lipophilicity, attributed to the methylcyclohexyl moiety, appears to enhance blood-brain barrier penetration while maintaining favorable metabolic stability.

From a chemical perspective, the synthesis of 1494993-01-9 has been optimized through several innovative approaches. A 2024 publication in Organic Process Research & Development reported a scalable, green chemistry route utilizing continuous flow technology, achieving >90% yield with excellent enantiomeric purity. This advancement addresses previous challenges in large-scale production and could facilitate further clinical development of derivatives based on this scaffold.

Safety and toxicological assessments have also progressed, with recent in vitro studies showing favorable cytotoxicity profiles in human hepatocyte models. However, researchers caution that the compound's full ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics require further investigation, particularly regarding potential cytochrome P450 interactions. These findings were presented at the 2024 International Conference on Chemical Biology and remain unpublished.

Looking forward, the unique structural features of Piperazine, 2-methyl-1-(4-methylcyclohexyl)- position it as a versatile scaffold for drug discovery. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting not only CNS disorders but also exploring applications in pain management and neurodegenerative diseases. The coming years are likely to see increased research activity around this molecule as its full therapeutic potential becomes clearer.